Cas no 56434-29-8 ([1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid)

• Product Name: [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid
• CAS No: 56434-29-8
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD11858501
• CID: 851517
• PubChem ID: 12214463
• Update Time: 2025-10-29

[1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-6-carboxylicacid(9CI)
• [1,2,4]Triazolo[4,3-b]pyridazine-6-carboxylic acid
• DTXSID10480778
• [1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE-6-CARBOXYLICACID
• MFCD11858501
• CS-0053016
• AS-50846
• 56434-29-8
• SY098769
• DB-072142
• P11246
• AKOS022636692
• PB17877
• [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid

• MDL： MFCD11858501
• Inchi： 1S/C6H4N4O2/c11-6(12)4-1-2-5-8-7-3-10(5)9-4/h1-3H,(H,11,12)
• InChI Key： MKKUXSHZWHEBCW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NN=CN2N=1)=O

Computed Properties

• Exact Mass: 164.03342538g/mol
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid

Exploring the Properties and Applications of [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid (CAS No. 56434-29-8)

[1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid (CAS No. 56434-29-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the triazolopyridazine family, which is known for its diverse biological activities and potential applications in drug development. The presence of both triazole and pyridazine rings in its structure contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid is C₆H₄N₄O₂, with a molecular weight of 164.12 g/mol. Its structure features a carboxylic acid functional group at the 6-position, which enhances its reactivity and solubility in polar solvents. Researchers often explore this compound for its potential as a pharmacophore in designing new therapeutic agents, particularly in the fields of anti-inflammatory, antimicrobial, and anticancer drug discovery.

One of the key reasons for the growing interest in [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid is its versatility in chemical modifications. The carboxylic acid group allows for easy derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This flexibility makes it a popular choice for medicinal chemistry projects aiming to optimize drug-like characteristics such as bioavailability and target specificity.

In recent years, the compound has been studied for its potential role in addressing global health challenges. For instance, researchers have investigated its derivatives as potential inhibitors of enzyme targets associated with infectious diseases and chronic conditions. The triazolopyridazine core has shown promise in modulating biological pathways, making it a hotspot for drug discovery initiatives.

Beyond pharmaceuticals, [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid has applications in material science. Its conjugated ring system and functional groups make it a candidate for designing organic electronic materials, such as light-emitting diodes (LEDs) and sensors. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and coordination chemistry.

The synthesis of [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid typically involves cyclization reactions of precursor molecules containing pyridazine and triazole moieties. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly used to characterize the compound and its derivatives.

From a commercial perspective, the demand for [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid is driven by its utility in high-value research and custom synthesis projects. Suppliers often highlight its high purity grades (e.g., ≥98%) to cater to the stringent requirements of pharmaceutical and academic laboratories. The compound is typically available in powder form, with storage recommendations emphasizing protection from moisture and light to ensure stability.

In the context of green chemistry, researchers are exploring sustainable methods for producing [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid and its derivatives. Efforts include minimizing organic solvent use, employing biocatalysts, and developing energy-efficient purification techniques. These advancements align with the broader industry shift toward environmentally friendly synthetic practices.

For scientists working with this compound, understanding its structure-activity relationships (SAR) is crucial. The position of the carboxylic acid group and the nature of the triazolopyridazine scaffold influence its interactions with biological targets. Computational tools like molecular docking and QSAR modeling are frequently used to predict and optimize these interactions before experimental validation.

Looking ahead, [1,2,4]triazolo[4,3-b]pyridazine-6-carboxylic acid is poised to remain relevant in interdisciplinary research. Its applications span from precision medicine to smart materials, reflecting the compound's adaptability to emerging scientific trends. As synthetic methodologies and analytical technologies continue to evolve, so too will the opportunities to unlock new functionalities for this versatile heterocycle.